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Compound of Interest

Compound Name: 3-Methylthiazolidine-2-thione

Cat. No.: B155251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of 3-Methylthiazolidine-2-thione (CAS No. 1908-87-8). Adherence to these

guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Identification and Classification
3-Methylthiazolidine-2-thione is classified as harmful if swallowed and harmful to aquatic life

with long-lasting effects.[1][2] It can cause serious eye damage and may cause an allergic skin

reaction.[3]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H314: Causes severe skin burns and eye damage.

H317: May cause an allergic skin reaction.[3]

H330: Fatal if inhaled.

H412: Harmful to aquatic life with long lasting effects.[1][2]
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The following table summarizes the required personal protective equipment for handling 3-
Methylthiazolidine-2-thione.

Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)

approved.[4]

Skin Protection

Chemical-impermeable gloves

(materials to be selected

based on breakthrough time

and permeation rate).

Fire/flame resistant and

impervious clothing covering

all skin. Safety shoes.

Gloves must satisfy EU

Directive 89/686/EEC and the

standard EN 374.[2][4]

Respiratory Protection

For nuisance exposures, use a

P95 (US) or P1 (EU EN 143)

particle respirator. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges. Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[5] A

self-contained breathing

apparatus should be worn for

firefighting.[4]

NIOSH (US) or CEN (EU)

approved.[5]

Operational Plan: Handling and Storage
Engineering Controls:

Handle in a well-ventilated place, preferably under a chemical fume hood.[1][2]

Ensure eyewash stations and safety showers are close to the workstation.[2]
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Use non-sparking tools and take measures to prevent the build-up of electrostatic charge.[1]

[2]

Safe Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn. Inspect gloves prior

to use.[4]

Handling: Avoid contact with skin and eyes.[1][4] Avoid the formation of dust and aerosols.[1]

[4] Do not eat, drink, or smoke when using this product.[1][2]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[1][2] Take off

contaminated clothing immediately and wash it before reuse.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Store apart from foodstuff containers or incompatible materials such as strong oxidizing

agents.[1][2][4]

Recommended storage temperature is between 2-8°C.[6]

Emergency Procedures
First-Aid Measures:

If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[4]

In Case of Skin Contact: Take off immediately all contaminated clothing. Wash off with soap

and plenty of water. Consult a doctor.[4]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[4]
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Spill Response:

Evacuate personnel to safe areas and ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Use personal protective equipment.[4]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[4]

Contain the spill using an inert absorbent material (e.g., sand, silica gel).[2]

Collect the absorbed material into a suitable, closed container for disposal.[2][4]

Disposal Plan
Waste Treatment:

Dispose of surplus and non-recyclable material through a licensed disposal company.[7] The

material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[4]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4] Do not

discharge to sewer systems.[4]

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[4]

Alternatively, puncture the packaging to make it unusable for other purposes and then

dispose of it in a sanitary landfill.[4] Combustible packaging materials may be disposed of

through controlled incineration with flue gas scrubbing.[4]

Experimental Applications
3-Methylthiazolidine-2-thione is utilized in biochemical research, particularly in studies related

to enzyme inhibition and metabolic pathways.[8] It also serves as a building block in the

synthesis of pharmaceuticals and agrochemicals, such as fungicides and herbicides.[8]
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Detailed experimental protocols are specific to the research being conducted and are beyond

the scope of this safety and handling guide.

Workflow and Safety Relationships
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Safe Handling Workflow for 3-Methylthiazolidine-2-thione

Preparation

Handling

Post-Handling

Waste Management

Emergency Response

Assess Hazards & Review SDS

Select & Inspect PPE

Prepare Work Area (Fume Hood, Spill Kit)

Don PPE

Handle Chemical

Doff PPE

Segregate Waste

Spill Exposure

Decontaminate Work Area

Wash Hands

Label & Store Waste

Dispose via Licensed Contractor

Evacuate & Alert

Administer First Aid Contain & Clean Spill

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Methylthiazolidine-2-thione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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